molecular formula C5H7F3N2 B8499821 2-Amino-5,5,5-trifluoropentanenitrile

2-Amino-5,5,5-trifluoropentanenitrile

Cat. No.: B8499821
M. Wt: 152.12 g/mol
InChI Key: XMMUZYAEVNFMIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-5,5,5-trifluoropentanenitrile is a useful research compound. Its molecular formula is C5H7F3N2 and its molecular weight is 152.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H7F3N2

Molecular Weight

152.12 g/mol

IUPAC Name

2-amino-5,5,5-trifluoropentanenitrile

InChI

InChI=1S/C5H7F3N2/c6-5(7,8)2-1-4(10)3-9/h4H,1-2,10H2

InChI Key

XMMUZYAEVNFMIL-UHFFFAOYSA-N

Canonical SMILES

C(CC(F)(F)F)C(C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium cyanide (10 g, 0.20 mol, 1 eq) in water (50 ml) at room temperature are added successively ammonium chloride (12 g, 0.22 mol, 1.1 eq.) and 4,4,4-trifluorobutanol a4 (25 g, 0.20 mol, 1 eq) dissolved in methanol (50 ml). The mixture is stirred overnight at room temperature. The reaction mixture is quenched with water and extracted with ethyl acetate (3 times). The organic layers are dried over MgSO4, filtered and evaporated under reduced pressure to afford 34 g of 2-amino-5,5,5-trifluoropentanenitrile a5.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two

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